4-hydroxy-3-methylpyridine-2-carboxylic acid hydrochloride
Overview
Description
4-Hydroxy-3-methylpyridine-2-carboxylic acid hydrochloride (4HMPCH) is an organic compound with a unique structure and properties. It is a white crystalline solid that is soluble in water and has a melting point of 149°C. 4HMPCH is an important intermediate in the synthesis of several pharmaceuticals, dyes, and other organic compounds. In addition, 4HMPCH has a wide range of applications in scientific research and laboratory experiments.
Scientific Research Applications
4-hydroxy-3-methylpyridine-2-carboxylic acid hydrochloride has a variety of applications in scientific research. It is used as a reagent in organic synthesis and as a catalyst in the synthesis of pharmaceuticals and dyes. In addition, 4-hydroxy-3-methylpyridine-2-carboxylic acid hydrochloride has been used in the synthesis of an anti-inflammatory agent, an anti-viral agent, and a novel antifungal compound. It has also been used in the synthesis of a potential anti-cancer drug. Finally, 4-hydroxy-3-methylpyridine-2-carboxylic acid hydrochloride has been used in the synthesis of a novel class of photosensitizers that are used in photodynamic therapy.
Mechanism of Action
The exact mechanism of action of 4-hydroxy-3-methylpyridine-2-carboxylic acid hydrochloride is not fully understood. However, it is believed to act as a proton donor, transferring protons to other molecules. This can lead to the formation of new bonds and the alteration of existing bonds. It is also believed to act as a catalyst, accelerating the rate of reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-hydroxy-3-methylpyridine-2-carboxylic acid hydrochloride are not well understood. However, it is believed to be non-toxic and non-irritating. It is also believed to have no significant effect on the body’s metabolism or immune system.
Advantages and Limitations for Lab Experiments
4-hydroxy-3-methylpyridine-2-carboxylic acid hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain. It is also non-toxic and non-irritating, making it safe to use in laboratory settings. Furthermore, it is soluble in water, making it easy to work with. The main limitation of 4-hydroxy-3-methylpyridine-2-carboxylic acid hydrochloride is that it is not very stable and can decompose over time.
Future Directions
There are several potential future directions for 4-hydroxy-3-methylpyridine-2-carboxylic acid hydrochloride. It could be used in the synthesis of new pharmaceuticals, dyes, and other organic compounds. It could also be used in the synthesis of new photosensitizers for use in photodynamic therapy. Additionally, it could be used to develop new catalysts and reagents for organic synthesis. Finally, it could be used to study the biochemical and physiological effects of 4-hydroxy-3-methylpyridine-2-carboxylic acid hydrochloride on the body.
Synthesis Methods
4-hydroxy-3-methylpyridine-2-carboxylic acid hydrochloride can be synthesized from pyridine-2-carboxylic acid and 4-chloro-3-methylpyridine. The reaction is carried out in an aqueous medium with an acidic catalyst such as hydrochloric acid. The reaction proceeds via an SN2 mechanism, in which the pyridine-2-carboxylic acid acts as a nucleophile and the 4-chloro-3-methylpyridine acts as an electrophile. The reaction is complete when the chloride ion is displaced by the carboxylate anion. The product is then isolated and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-hydroxy-3-methylpyridine-2-carboxylic acid hydrochloride involves the conversion of 2,4-dimethyl-3-pyridinecarboxylic acid to the target compound through a series of chemical reactions.", "Starting Materials": [ "2,4-dimethyl-3-pyridinecarboxylic acid", "Sodium hydroxide", "Hydrogen peroxide", "Hydrochloric acid", "Water", "Methanol" ], "Reaction": [ "Step 1: Dissolve 2,4-dimethyl-3-pyridinecarboxylic acid in sodium hydroxide solution and heat the mixture to reflux.", "Step 2: Add hydrogen peroxide dropwise to the reaction mixture and continue heating for several hours.", "Step 3: Cool the reaction mixture and acidify with hydrochloric acid.", "Step 4: Extract the resulting mixture with methanol.", "Step 5: Concentrate the methanol extract and dissolve the residue in water.", "Step 6: Add hydrochloric acid to the aqueous solution to obtain 4-hydroxy-3-methylpyridine-2-carboxylic acid hydrochloride as a white solid." ] } | |
CAS RN |
2758006-44-7 |
Product Name |
4-hydroxy-3-methylpyridine-2-carboxylic acid hydrochloride |
Molecular Formula |
C7H8ClNO3 |
Molecular Weight |
189.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
